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Compound of Interest

Compound Name: 1,1,1-Triiodoethane

Cat. No.: B14751598 Get Quote

Disclaimer: A comprehensive Material Safety Data Sheet (MSDS) for 1,1,1-Triiodoethane is

not readily available in the public domain. This guide has been compiled from available

physicochemical data and extrapolated safety information from analogous compounds, such as

other iodoalkanes and polyhalogenated hydrocarbons. The information provided herein should

be used as a guideline for risk assessment and safe handling, not as a substitute for a certified

MSDS. All researchers, scientists, and drug development professionals should handle this

compound with extreme caution, assuming it to be hazardous.

Chemical and Physical Properties
Limited quantitative data is available for 1,1,1-Triiodoethane. The following table summarizes

the existing information.[1][2][3]
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Property Value Source

Chemical Name 1,1,1-Triiodoethane Guidechem

Synonyms Methyl iodoform ChemicalBook

CAS Number 594-21-8 Guidechem

Molecular Formula C2H3I3 Guidechem

Molecular Weight 407.76 g/mol Guidechem

Melting Point 93°C ChemicalBook

Boiling Point 220.66°C (estimate) ChemicalBook

Density 3.2584 g/cm³ (rough estimate) ChemicalBook

Refractive Index 1.4933 (estimate) ChemicalBook

Hazard Identification and Toxicological Profile
(Inferred)
Due to the lack of specific toxicological studies on 1,1,1-Triiodoethane, the following potential

hazards are inferred from data on iodoalkanes and other polyhalogenated alkanes.

Organohalides, in general, should be treated with extreme caution due to their potential toxicity.

Potential Health Effects:

Acute Toxicity: May be harmful if swallowed, inhaled, or absorbed through the skin.

Skin and Eye Irritation: Likely to be an irritant to the skin and eyes.

Respiratory Irritation: Vapors may irritate the respiratory tract.

Hepatotoxicity: Halogenated alkanes, such as carbon tetrachloride and iodoform, are known

to be hepatotoxic.[4] They can be activated by cytochrome P450 enzymes to form free

radicals, which can lead to lipid peroxidation and damage to liver cells.[4]
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Genotoxicity and Carcinogenicity: The genotoxic and carcinogenic potential of 1,1,1-
Triiodoethane is unknown. However, some halogenated hydrocarbons have been shown to

have mutagenic or carcinogenic properties.[5]

Iodism: Prolonged exposure to iodine-containing compounds can lead to iodism, with

symptoms including skin rash, running nose, headache, and irritation of mucous

membranes.[6]

Potential Environmental Effects:

Organohalides can be persistent in the environment and may be harmful to aquatic life.

Experimental Protocols and Safe Handling
Given the uncharacterized nature of 1,1,1-Triiodoethane, a stringent protocol for handling a

particularly hazardous substance should be followed.

General Handling Protocol for a Substance with
Unknown Hazards

Designated Area: All work with 1,1,1-Triiodoethane should be conducted in a designated

area, such as a chemical fume hood, to minimize exposure.

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles and a face shield should be worn.

Hand Protection: Compatible chemical-resistant gloves (e.g., nitrile or neoprene, double-

gloving is recommended) must be worn.

Body Protection: A lab coat, long pants, and closed-toe shoes are mandatory. For larger

quantities, a chemically resistant apron is advised.

Engineering Controls: A properly functioning chemical fume hood is essential to control vapor

exposure.

Weighing: If weighing the solid, it should be done in a fume hood or a ventilated balance

enclosure.
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Spill and Emergency Procedures:

Have a spill kit readily available.

In case of skin contact, immediately wash the affected area with soap and water for at

least 15 minutes.

In case of eye contact, flush with copious amounts of water for at least 15 minutes and

seek immediate medical attention.

In case of inhalation, move to fresh air and seek medical attention.

In case of a large spill, evacuate the area and contact emergency services.

Handling of Light-Sensitive Iodo Compounds
Iodine-containing compounds are often sensitive to light, which can cause decomposition.[7][8]

Storage: Store 1,1,1-Triiodoethane in a tightly sealed, amber glass container in a cool, dark,

and dry place.[7]

Experimental Setup: When conducting reactions, wrap glassware in aluminum foil or use

amber-colored glassware to protect the compound from light.[8]

Work Environment: Minimize exposure to direct sunlight and strong artificial light.

Visualizations
Risk Assessment and Handling Workflow
The following diagram outlines a logical workflow for the risk assessment and handling of an

uncharacterized chemical like 1,1,1-Triiodoethane.
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Risk Assessment and Handling Workflow for 1,1,1-Triiodoethane
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Risk Assessment and Handling Workflow
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Potential Toxicological Pathway of Haloalkanes
This diagram illustrates a potential mechanism of toxicity for haloalkanes, which may be

applicable to 1,1,1-Triiodoethane.

Potential Toxicological Pathway of Haloalkanes
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Potential Toxicological Pathway

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b14751598?utm_src=pdf-custom-synthesis
https://www.guidechem.com/encyclopedia/1-1-1-triiodoethane-dic3282644.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB81480162.htm
https://www.chemsrc.com/en/cas/594-21-8_998695.html
https://pubmed.ncbi.nlm.nih.gov/12708612/
https://pubmed.ncbi.nlm.nih.gov/12708612/
https://pubmed.ncbi.nlm.nih.gov/8548852/
https://pubmed.ncbi.nlm.nih.gov/8548852/
https://pubmed.ncbi.nlm.nih.gov/8548852/
https://www.sigmaaldrich.com/ES/en/sds/sigma/60399?userType=undefined
https://www.quora.com/Why-is-iodine-solution-stored-in-dark-bottles
https://www.reddit.com/r/Chempros/comments/nbb1ha/light_sensitive_reactions_iodo_acetamideanhydride/
https://www.benchchem.com/product/b14751598#1-1-1-triiodoethane-material-safety-data-sheet-msds
https://www.benchchem.com/product/b14751598#1-1-1-triiodoethane-material-safety-data-sheet-msds
https://www.benchchem.com/product/b14751598#1-1-1-triiodoethane-material-safety-data-sheet-msds
https://www.benchchem.com/product/b14751598#1-1-1-triiodoethane-material-safety-data-sheet-msds
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14751598?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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